Benzyl 1-(4-bromo-2-fluorophenyl)cyclopropylcarbamate

• Molecular Formula: C17H15BrFNO2
• Molecular Weight: 364.2 g/mol
• IUPAC Name: benzyl N-[1-(4-bromo-2-fluorophenyl)cyclopropyl]carbamate
• InChI: InChI=1S/C17H15BrFNO2/c18-13-6-7-14(15(19)10-13)17(8-9-17)20-16(21)22-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,20,21)
• InChI Key: BKHYRRCGJUKMBU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=C(C=C(C=C2)Br)F)NC(=O)OCC3=CC=CC=C3

Description

Benzyl 1-(4-bromo-2-fluorophenyl)cyclopropylcarbamate is a useful research compound. Its molecular formula is C17H15BrFNO2 and its molecular weight is 364.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled solution of 1-(4-bromo-2-fluorophenyl)cyclopropanamine (2.16 mmol) in DCM (10 mL) at 0° C., was added DIEA (0.75 mL, 4.32 mmol) and benzyl chloroformate (0.37 mL, 2.59 mmol). The reaction mixture was warmed to it and stirred for 1 h until LC/MS analysis indicated the reaction was complete. The reaction was quenched with HCl (1N) and extracted with DCM. Drying over MgSO4, yielded crude product which was purified by flash chromatography (gradient EtOAc/Hexanes (0-50%). HPLC-MS tR=1.31 min (UV254 nm); mass calculated for formula C17H15BrFNO2 363.02, observed LCMS m/z 363.9 (M+H)